Cas no 2228140-98-3 (4-(aminomethyl)-4-(1-phenylethyl)cyclohexan-1-ol)

• Product Name: 4-(aminomethyl)-4-(1-phenylethyl)cyclohexan-1-ol
• CAS No: 2228140-98-3
• MF: C₁₅H₂₃NO
• MW: 233.349224328995
• CID: 5975226
• PubChem ID: 165650952
• Update Time: 2025-10-29

4-(aminomethyl)-4-(1-phenylethyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-4-(1-phenylethyl)cyclohexan-1-ol
• EN300-1861833
• 2228140-98-3

• Inchi： 1S/C15H23NO/c1-12(13-5-3-2-4-6-13)15(11-16)9-7-14(17)8-10-15/h2-6,12,14,17H,7-11,16H2,1H3
• InChI Key： VNQJXMSJWWOQHE-UHFFFAOYSA-N
• SMILES： OC1CCC(CN)(C(C)C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 233.177964357g/mol
• Monoisotopic Mass: 233.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-(aminomethyl)-4-(1-phenylethyl)cyclohexan-1-ol

Introduction to 4-(Aminomethyl)-4-(1-Phenylethyl)cyclohexan-1-ol (CAS No. 2228140-98-3)

4-(Aminomethyl)-4-(1-Phenylethyl)cyclohexan-1-ol, with the CAS number 2228140-98-3, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound is characterized by its unique structural features, which include a cyclohexane ring, an aminomethyl group, and a phenylethyl substituent. These structural elements contribute to its diverse chemical properties and biological activities, making it a subject of extensive research in various scientific disciplines.

The chemical structure of 4-(Aminomethyl)-4-(1-Phenylethyl)cyclohexan-1-ol can be represented as follows: the cyclohexane ring provides a stable and rigid framework, while the aminomethyl group introduces a functional moiety that can participate in various chemical reactions. The phenylethyl substituent adds aromatic character and enhances the compound's lipophilicity, which is crucial for its potential pharmacological effects. The combination of these structural features makes 4-(Aminomethyl)-4-(1-Phenylethyl)cyclohexan-1-ol an interesting candidate for drug development.

In the realm of medicinal chemistry, 4-(Aminomethyl)-4-(1-Phenylethyl)cyclohexan-1-ol has been studied for its potential therapeutic applications. Recent research has focused on its activity as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in signal transduction pathways. This property makes it a promising lead compound for the development of targeted therapies for conditions such as cancer and inflammatory diseases.

Moreover, the biological activity of 4-(Aminomethyl)-4-(1-Phenylethyl)cyclohexan-1-ol has been evaluated in both in vitro and in vivo models. In vitro studies have demonstrated its ability to modulate the activity of specific cellular targets, such as G-protein coupled receptors (GPCRs) and ion channels. These findings suggest that the compound may have potential applications in treating neurological disorders and cardiovascular diseases. In vivo studies have further confirmed its efficacy and safety profile, with preliminary results indicating low toxicity and good pharmacokinetic properties.

The synthesis of 4-(Aminomethyl)-4-(1-Phenylethyl)cyclohexan-1-ol has been optimized through various synthetic routes, each offering unique advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 4-hydroxycyclohexanecarbaldehyde with 1-phenylethanamine, followed by reduction to introduce the aminomethyl group. Advanced synthetic techniques, such as catalytic hydrogenation and asymmetric synthesis, have also been employed to enhance the efficiency and selectivity of the synthesis process.

In addition to its potential therapeutic applications, 4-(Aminomethyl)-4-(1-Phenylethyl)cyclohexan-1-ol has been explored for its use as a building block in the synthesis of more complex molecules. Its versatile functional groups make it an attractive starting material for the preparation of derivatives with enhanced biological activities or improved pharmacological properties. For example, researchers have synthesized analogs with modified substituents on the cyclohexane ring or the phenylethyl group to investigate their effects on biological activity.

The physicochemical properties of 4-(Aminomethyl)-4-(1-Phenylethyl)cyclohexan-1-ol, including its solubility, stability, and partition coefficient (logP), have been thoroughly characterized. These properties are crucial for understanding its behavior in biological systems and optimizing its formulation for pharmaceutical applications. Studies have shown that the compound exhibits good solubility in organic solvents and moderate solubility in water, which facilitates its use in various experimental settings.

The safety profile of 4-(Aminomethyl)-4-(1-Phenylethyl)cyclohexan-1-ol has been evaluated through extensive toxicological studies. These studies have demonstrated that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to confirm its safety and efficacy in human subjects.

In conclusion, 4-(Aminomethyl)-4-(1-Phenylethyl)cyclohexan-1-ol (CAS No. 2228140-98-3) is a promising compound with a wide range of potential applications in pharmaceutical and medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for drug development. Ongoing research continues to explore its therapeutic potential and optimize its properties for clinical use.